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Compound of Interest

Compound Name: 4-(Dimethylamino)butanal

Cat. No.: B018867 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 4-(Dimethylamino)butanal (CAS

No. 104459-70-3) is not readily available. The following guidance is based on the known

hazards of its functional groups (aliphatic aldehyde and tertiary amine) and safety data from

structurally similar compounds, such as 4-(Dimethylamino)butyraldehyde diethyl acetal and 4-

(Dimethylamino)butyraldehyde dimethyl acetal. A cautious approach is strongly advised,

treating the compound as potentially hazardous.

Immediate Safety and Handling Precautions
Due to the presence of an aldehyde and an amine group, 4-(Dimethylamino)butanal is likely

to be an irritant to the skin, eyes, and respiratory system. Aliphatic amines can be corrosive,

and aldehydes are often reactive and toxic. Therefore, stringent safety measures are

necessary to minimize exposure.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-(Dimethylamino)butanal, based on the

potential hazards associated with its functional groups and data from similar compounds.[1][2]

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b018867?utm_src=pdf-interest
https://www.benchchem.com/product/b018867?utm_src=pdf-body
https://www.benchchem.com/product/b018867?utm_src=pdf-body
https://www.benchchem.com/product/b018867?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D3973_EU_6N.pdf
https://www.chembk.com/en/chem/4-(DIMETHYLAMINO)-BUTANAL%20DIETHYL%20ACETAL
https://medicalguidelines.basf.com/documents/d/medical-guidelines/e013-aliphatic-amines-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye and Face Safety Goggles

Chemical splash goggles that

meet EU Standard EN166 or

equivalent.

Face Shield
Recommended when there is

a risk of splashing.

Hand Gloves

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Gloves should be inspected

before use and changed

frequently, especially if

contaminated.[1]

Body Laboratory Coat
A long-sleeved, fully buttoned

lab coat is required.

Protective Clothing

For larger quantities or

situations with a high risk of

exposure, chemical-resistant

overalls or an apron should be

worn.

Respiratory Respirator

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood.[1] If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

organic vapor cartridge is

recommended.

Footwear Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are

mandatory in the laboratory.
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Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[1] All necessary PPE should be inspected and worn correctly.

Weighing and Aliquoting: Conduct all manipulations of 4-(Dimethylamino)butanal inside a

certified chemical fume hood to minimize inhalation exposure.[1]

Experimental Use: Use the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly sealed when not in use. Avoid contact with skin, eyes, and clothing.

[1]

Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). Place the contaminated material into a sealed, labeled container for

hazardous waste disposal. For larger spills, evacuate the area and follow emergency

procedures.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water. Decontaminate all work surfaces.

Disposal Plan
All waste containing 4-(Dimethylamino)butanal should be treated as hazardous waste.

Waste Segregation: Collect all liquid waste containing this compound in a dedicated, labeled,

and sealed hazardous waste container.[4] Do not mix with incompatible waste streams, such

as strong acids or oxidizing agents. Solid waste, such as contaminated gloves and

absorbent materials, should be collected in a separate, clearly labeled hazardous waste bag

or container.[4]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste: 4-
(Dimethylamino)butanal" and should include hazard symbols as appropriate (e.g., irritant,

corrosive).

Storage: Store hazardous waste in a designated, well-ventilated, and secure area, away

from heat and ignition sources.
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Disposal: Arrange for the collection and disposal of hazardous waste through a licensed

environmental disposal company.[5][6] Do not dispose of this chemical down the drain.[4][7]

Physicochemical Properties
The following table summarizes the available physical and chemical data for 4-
(Dimethylamino)butanal.

Property Value

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol [8]

Appearance Light yellow liquid[9]

Boiling Point 153.3 ± 23.0 °C at 760 mmHg

Flash Point 42.4 ± 12.0 °C

Density 0.9 ± 0.1 g/cm³

Storage Store at 0-8°C[9]

Experimental Workflow
The following diagram illustrates the safe handling workflow for 4-(Dimethylamino)butanal.
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Safe Handling Workflow for 4-(Dimethylamino)butanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

